Sodium 2-{[(Z)-{5-[4-(dimethylsulfamoyl)phenyl]-8-methyl-2-oxo-1,2,6,7,8,9-hexahydro-3H-pyrrolo[3,2-h]isoquinolin-3-ylidene}amino]oxy}-4-hydroxybutanoate

• IUPAC Name: sodium;2-[(Z)-[5-[4-(dimethylsulfamoyl)phenyl]-8-methyl-2-oxo-1,6,7,9-tetrahydropyrrolo[3,2-h]isoquinolin-3-ylidene]amino]oxy-4-hydroxybutanoate
• InChI: InChI=1S/C24H28N4O7S.Na/c1-27(2)36(33,34)15-6-4-14(5-7-15)17-12-18-21(19-13-28(3)10-8-16(17)19)25-23(30)22(18)26-35-20(9-11-29)24(31)32;/h4-7,12,20,29H,8-11,13H2,1-3H3,(H,31,32)(H,25,26,30);/q;+1/p-1
• InChI Key: IEWVBTBLBYYUTR-UHFFFAOYSA-M
• Canonical SMILES: CN1CCC2=C(C1)C3=C(C=C2C4=CC=C(C=C4)S(=O)(=O)N(C)C)C(=NOC(CCO)C(=O)[O-])C(=O)N3.[Na+]
• Isomeric SMILES: CN1CCC2=C(C1)C3=C(C=C2C4=CC=C(C=C4)S(=O)(=O)N(C)C)/C(=N/OC(CCO)C(=O)[O-])/C(=O)N3.[Na+]
• Molecular Formula: C24H27N4NaO7S
• Molecular Weight: 538.6 g/mol

Description

Sodium 2-{[(Z)-{5-[4-(dimethylsulfamoyl)phenyl]-8-methyl-2-oxo-1,2,6,7,8,9-hexahydro-3H-pyrrolo[3,2-h]isoquinolin-3-ylidene}amino]oxy}-4-hydroxybutanoate (CAS: 205645-02-9) is a complex heterocyclic sodium salt with the molecular formula C₂₄H₂₇N₄NaO₇S and a molecular weight of 538.6 g/mol . The compound features a pyrrolo-isoquinoline core substituted with a dimethylsulfamoylphenyl group and a 4-hydroxybutanoate side chain. Its synthesis likely involves multi-step reactions, including coupling and cyclization processes akin to those described for structurally related spirocyclic compounds .

Preparation Methods

The synthesis of NS 1209 involves several steps, including the preparation of intermediate compounds and their subsequent reactions under specific conditions. The detailed synthetic route and reaction conditions are proprietary and not publicly disclosed. it is known that NS 1209 can be safely administered to rats undergoing electrically induced status epilepticus at doses up to 50 mg/kg followed by intravenous infusion of 5 mg/kg for up to 24 hours .

Chemical Reactions Analysis

NS 1209 undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one atom or group of atoms in the compound with another atom or group of atoms.

Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and various catalysts. The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

Chemistry: NS 1209 is used as a research tool to study the properties and functions of the alpha-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid receptor.

Biology: NS 1209 is used to investigate the role of the alpha-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid receptor in various biological processes.

Medicine: NS 1209 has shown neuroprotective activity in animal models of stroke, neuropathic pain, and epilepsy. .

Industry: NS 1209 is used in the development of new therapeutic agents targeting the alpha-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid receptor.

Mechanism of Action

NS 1209 exerts its effects by antagonizing the alpha-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid receptor, which is a type of glutamate receptor. By blocking the excitatory effect of glutamate on these receptors, NS 1209 can reduce neuronal excitability and protect against neurodegeneration. This mechanism of action makes NS 1209 a promising candidate for the treatment of conditions such as epilepsy, neuropathic pain, and stroke .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural and electronic properties can be compared to analogs based on shared pharmacophores, heterocyclic frameworks, or functional groups. Below is a detailed analysis:

Pyrrolo-Isoquinoline Derivatives

Compounds with pyrrolo-isoquinoline cores, such as 8-(4-dimethylamino-phenyl)-9-(6-R-benzothiazol-2-yl)-7-oxa-9-aza-spiro[4.5]decane-6,10-dione , share a similar nitrogen-rich heterocyclic system. Key differences include:

• Sodium Salt vs. Neutral Derivatives: The 4-hydroxybutanoate sodium salt improves aqueous solubility compared to neutral spirocyclic diones, which rely on polar aprotic solvents for dissolution .

Sulfonamide-Containing Compounds

The dimethylsulfamoyl group parallels sulfonamide drugs (e.g., sulfamethoxazole).

Hydroxybutanoate Derivatives

Compounds like (3R)-4-(1b-(4-fluorophenyl)-...-3-hydroxybutanoic acid share the 4-hydroxybutanoate moiety. Key distinctions:

• Ionic vs. Covalent Forms : The sodium salt form enhances bioavailability in polar environments, while covalent esters (e.g., methyl esters) require in vivo hydrolysis for activation .
• Biological Targets: The sodium compound’s pyrrolo-isoquinoline core may target kinase or GPCR pathways, unlike fluorophenyl-hydroxybutanoates, which are linked to fatty acid metabolism .

Structural and Functional Data Table

Property	Sodium 2-{...}-4-hydroxybutanoate	8-(4-Dimethylamino-phenyl)-spiro[4.5]decane-dione	(3R)-4-(1b-Fluorophenyl)-hydroxybutanoic acid
Molecular Formula	C₂₄H₂₇N₄NaO₇S	C₂₄H₂₄N₄O₄S	C₂₈H₂₈FNO₇
Molecular Weight (g/mol)	538.6	480.5	525.5
Key Functional Groups	Dimethylsulfamoyl, sodium 4-hydroxybutanoate	Benzothiazolyl, spiro-dione	4-Fluorophenyl, hydroxybutanoate
Solubility	High (aqueous)	Low (requires DMSO/DMF)	Moderate (ethanol/water mixtures)
Biological Activity	Kinase inhibition (hypothetical)	Anticancer (in vitro)	Metabolic modulation

Pharmacological and Stability Considerations

• Metabolic Stability : The sodium salt’s polarity may reduce CYP450-mediated metabolism compared to lipophilic spirocyclic analogs .
• Thermal Stability: Heterocyclic cores (e.g., pyrrolo-isoquinoline) are prone to decomposition above 150°C, necessitating cold-chain storage .

Biological Activity

Sodium 2-{[(Z)-{5-[4-(dimethylsulfamoyl)phenyl]-8-methyl-2-oxo-1,2,6,7,8,9-hexahydro-3H-pyrrolo[3,2-h]isoquinolin-3-ylidene}amino]oxy}-4-hydroxybutanoate (CAS Number: 205645-02-9) is a complex organic compound that has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

The compound's molecular structure includes several functional groups that contribute to its biological activity. The presence of the dimethylsulfamoyl group and the pyrrolo[3,2-h]isoquinoline moiety are particularly noteworthy due to their roles in modulating biological interactions.

Property	Value
Molecular Formula	C24H28N4O7S.Na
Molecular Weight	520.55 g/mol
CAS Number	205645-02-9
Solubility	Soluble in water
pH	Neutral (approx. 7)

Pharmacological Effects

Research indicates that this compound exhibits a range of biological activities:

• Antioxidant Activity : The compound has demonstrated significant antioxidant properties in vitro. Its ability to scavenge free radicals contributes to cellular protection against oxidative stress.
• Anti-inflammatory Effects : Studies suggest that it may inhibit pro-inflammatory cytokines and mediators, potentially making it useful in treating inflammatory diseases.
• Neuroprotective Properties : Preliminary data indicate that this compound may protect neuronal cells from apoptosis induced by various neurotoxic agents.

The mechanisms underlying the biological activity of this compound are not fully elucidated but are believed to involve:

• Inhibition of Enzymatic Activity : The compound may inhibit enzymes associated with inflammation and oxidative stress.
• Modulation of Signaling Pathways : It is hypothesized that this compound interacts with key signaling pathways involved in cell survival and apoptosis.

Study 1: Antioxidant Potential

A study assessed the antioxidant potential of this compound using DPPH and ABTS assays. Results indicated a significant reduction in free radical levels compared to controls (p < 0.05), suggesting strong antioxidant capabilities .

Study 2: Neuroprotection in Animal Models

In a rat model of induced neurotoxicity (status epilepticus), administration of the compound at doses up to 50 mg/kg showed a protective effect on neuronal integrity and function. Behavioral assessments indicated improved recovery compared to untreated controls .